Cas no 553-17-3 (Guaiacol Carbonate)

Guaiacol Carbonate Properties

Names and Identifiers

• Bis(2-methoxyphenyl) carbonate
• diguaiacyl carbonate
• guaiacyl carbonate
• Guaiacol carbonate
• Bis(o-methoxyphenyl)carbonate
• Carbonic Acid Bis(2-methoxyphenyl) Ester
• Guaiacol Carbonate
• EINECS 209-034-2
• AKOS005068004
• Tox21_112147_1
• Carbonic acid bis(2-methyoxyphenyl) ester
• NSC-37138
• DTXCID1026405
• MFCD00025723
• FT-0626816
• Di-o-methoxyphenyl carbonate
• C13264
• NCGC00164512-01
• GUAIACOL CARBONATE [MI]
• guaiacolcarbonate
• Carbonic acid, bis(o-methoxyphenyl) ester
• ORUJFMPWKPVXLZ-UHFFFAOYSA-N
• Carbonic acid bis-(2-methoxy-phenyl) ester
• Bis-o-methoxyphenyl carbonate
• Carbonic acid guiacol ether
• CHEBI:135131
• UNII-Q71XPQ6R29
• SMR001547241
• Phenol, carbonate (2:1)
• DTXSID3046405
• SCHEMBL21541
• 553-17-3
• NSC 37138
• Guajacolcarbonat
• Tussophob
• Duotal
• NS00033290
• Bis(o-methoxyphenyl)ester carbonic acid
• CHEMBL1898058
• CAS-553-17-3
• MLS002637719
• Q71XPQ6R29
• Carbonic acid bis[2-methoxyphenyl] ester
• NCGC00164512-02
• NSC3798
• CS-B1684
• Phenol, 2-methoxy-, carbonate (2:1)
• Guaiacol carbonate [NF]
• Q27287071
• NSC-3798
• HMS3078E13
• Guaiacol carbonic acid neutral ester
• HY-Y1876
• NSC37138
• Tox21_112147
• CS-16937
• GUAIACOL CARBONATE [WHO-DD]
• A830588
• Carbonic acid, bis(o-methoxyphenyl) ester (8CI)
• DB-052713
• Phenol, 2-methoxy-, carbonate (2:1) (9CI)
• SBI-0654036.0001
• +Expand

• MDL： MFCD00025723
• InChIKey： ORUJFMPWKPVXLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O5/c1-17-11-7-3-5-9-13(11)19-15(16)20-14-10-6-4-8-12(14)18-2/h3-10H,1-2H3
• SMILES： COC1=CC=CC=C1OC(=O)OC2=CC=CC=C2OC
• BRN： 2472687

Computed Properties

• Exact Mass: 274.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 274.084124
• Heavy Atom Count: 20
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54

Experimental Properties

• LogP: 3.28160
• PSA: 53.99000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 377.26°C (rough estimate)
• Melting Point: 87.0 to 90.0 deg-C
• Flash Point: 173.7 °C
• Color/Form: White crystalline powder or needle crystals
• Solubility: More soluble in hot ethanol \ hot benzene or hot chloroform, slightly soluble in fatty acid solution, almost insoluble in water
• Density: 1.2662 (rough estimate)

Guaiacol Carbonate Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25

Guaiacol Carbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%